Cas no 2770358-92-2 (3-Chloro-5-(ethylsulfanyl)aniline hydrochloride)

• Product Name: 3-Chloro-5-(ethylsulfanyl)aniline hydrochloride
• CAS No: 2770358-92-2
• MF: C₈H₁₁Cl₂NS
• MW: 224.150638818741
• CID: 5767630
• PubChem ID: 165475354
• Update Time: 2025-11-06

3-Chloro-5-(ethylsulfanyl)aniline hydrochloride Chemical and Physical Properties

Names and Identifiers

• EN300-37401221
• 3-chloro-5-(ethylsulfanyl)aniline hydrochloride
• 2770358-92-2
• 3-Chloro-5-(ethylsulfanyl)aniline hydrochloride

• Inchi： 1S/C8H10ClNS.ClH/c1-2-11-8-4-6(9)3-7(10)5-8;/h3-5H,2,10H2,1H3;1H
• InChI Key： VDNKEBFCOZCKRU-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)SCC)N.Cl

Computed Properties

• Exact Mass: 222.9989259g/mol
• Monoisotopic Mass: 222.9989259g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 121
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 51.3Ų

Additional information on 3-Chloro-5-(ethylsulfanyl)aniline hydrochloride

Comprehensive Overview of 3-Chloro-5-(ethylsulfanyl)aniline hydrochloride (CAS No. 2770358-92-2)

3-Chloro-5-(ethylsulfanyl)aniline hydrochloride (CAS No. 2770358-92-2) is a specialized organic compound widely utilized in pharmaceutical and agrochemical research. This compound, characterized by its chloro and ethylsulfanyl functional groups, serves as a critical intermediate in the synthesis of bioactive molecules. Its unique structural features make it valuable for developing novel therapeutic agents and crop protection solutions, aligning with the growing demand for sustainable and efficient chemical innovations.

The molecular structure of 3-Chloro-5-(ethylsulfanyl)aniline hydrochloride includes a benzene ring substituted with a chlorine atom at the 3-position and an ethylsulfanyl group at the 5-position, further stabilized as a hydrochloride salt. This configuration enhances its reactivity and solubility, making it suitable for diverse applications in medicinal chemistry. Researchers are increasingly exploring its potential in drug discovery and precision agriculture, addressing contemporary challenges such as antibiotic resistance and environmentally friendly pest control.

In the context of green chemistry, 3-Chloro-5-(ethylsulfanyl)aniline hydrochloride has garnered attention for its role in reducing synthetic waste. Modern laboratories prioritize compounds like this due to their efficiency in multi-step reactions, minimizing byproducts and energy consumption. This aligns with global trends toward sustainable synthesis and the circular economy, topics frequently searched by professionals in the field.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to verify the purity and structural integrity of CAS No. 2770358-92-2. These methods ensure compliance with stringent regulatory standards, a key concern for industries aiming to meet Good Manufacturing Practices (GMP). The compound’s stability under controlled conditions further supports its use in high-value applications.

Beyond its technical attributes, 3-Chloro-5-(ethylsulfanyl)aniline hydrochloride is part of broader discussions on custom synthesis and scalable production. Companies specializing in fine chemicals often highlight its versatility in catalogs, responding to queries about bulk availability and tailored molecular solutions. Such demand reflects the compound’s relevance in both academic and industrial settings.

Future research directions for CAS No. 2770358-92-2 may explore its derivatives for targeted therapies, particularly in oncology and neurology. With the rise of AI-driven drug design, this compound could play a pivotal role in virtual screening pipelines, another hot topic in scientific communities. Its adaptability underscores the importance of interdisciplinary collaboration in advancing chemical sciences.